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Compound of Interest

Compound Name: 3,5-Dichloronitrobenzene

Cat. No.: B1666198 Get Quote

This guide provides an in-depth toxicological and safety overview for 3,5-
Dichloronitrobenzene (CAS No. 618-62-2), designed for researchers, scientists, and

professionals in drug development. The protocols and recommendations herein are grounded

in established safety principles and an analysis of the available chemical data, emphasizing a

proactive approach to risk mitigation, particularly where specific toxicological data is limited.

Understanding the Compound: Physicochemical &
Hazard Profile
3,5-Dichloronitrobenzene is an orange-to-brown crystalline solid.[1][2] A foundational

understanding of its properties is the first step in a robust safety assessment. The causality is

simple: its physical state as a dispersible solid and its chemical reactivity dictate the primary

routes of exposure and the necessary control measures.

Core Physicochemical Properties
A summary of key quantitative data is presented below. The compound's insolubility in water

and high vapor density are critical considerations for environmental containment and ventilation

protocols, respectively.
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Property Value Source

Molecular Formula C₆H₃Cl₂NO₂ [2]

Molecular Weight 192.00 g/mol [2]

Appearance Orange-to-brown crystals [1][2]

Melting Point 62.0 to 66.0 °C

Flash Point 140 °C [3]

Water Solubility Insoluble [3]

Relative Vapor Density 6.6 (Air = 1) [3]

GHS Hazard Identification & The Precautionary Principle
3,5-Dichloronitrobenzene is classified under the Globally Harmonized System (GHS) with

several key hazards. It is crucial to note that the health effects of this specific isomer have not

been adequately investigated.[4] Therefore, a core tenet of our safety protocol is the

precautionary principle. We must assume that in the absence of data, this compound may

share the more severe toxicities observed in its isomers (e.g., 2,4- and 2,5-

dichloronitrobenzene), which include suspected carcinogenicity and potential for inducing

methemoglobinemia.[5][6]

Primary GHS Classifications:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Irritation (Category 2): Causes skin irritation.[7]

Serious Eye Irritation (Category 2/2A): Causes serious eye irritation.[7]

Hazardous to the Aquatic Environment (Acute & Chronic): Very toxic to aquatic life, with

long-lasting effects.[7]

The high aquatic toxicity mandates stringent controls to prevent environmental release.[7] All

waste streams containing this compound must be treated as hazardous.
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Risk Assessment & The Hierarchy of Controls
A formal risk assessment is non-negotiable before any work with 3,5-Dichloronitrobenzene
begins. The absence of established Occupational Exposure Limits (OELs) necessitates a

conservative approach, focusing on minimizing exposure through engineering controls rather

than relying on permissible exposure levels.[7]

The most effective risk management strategy follows the Hierarchy of Controls. This self-

validating system prioritizes the most effective and reliable control measures.
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Hierarchy of Controls for 3,5-Dichloronitrobenzene
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Substitution
(Investigate less hazardous alternatives)

Engineering Controls
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Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator)

Least
Effective
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Caption: Hierarchy of Controls applied to 3,5-Dichloronitrobenzene.

Safe Handling Protocols: An Experimental Workflow
The following protocols are designed as a self-validating system. Adherence to each step is

critical for ensuring personnel safety and experimental integrity.
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Engineering Controls: The Primary Barrier
The high vapor density and potential for dust dispersion mean that all manipulations of 3,5-
Dichloronitrobenzene must be performed within a certified chemical fume hood or glovebox.

[4] The rationale is to capture any generated dust or vapors at the source, preventing

inhalation, the most likely route of accidental exposure in a laboratory setting.[4] Good general

ventilation (e.g., 10 air changes per hour) is a supplementary, not primary, control.[7]

Personal Protective Equipment (PPE) Protocol
PPE is the last line of defense. The choice of PPE is dictated directly by the compound's known

hazards: skin/eye irritation and potential for inhalation of dust.

Step-by-Step PPE Protocol (Donning & Doffing):

Pre-Donning Inspection: Visually inspect all PPE for defects (cracks, holes).

Donning Sequence: a. Inner Gloves: Don a pair of nitrile gloves. b. Lab Coat: Wear a clean,

buttoned lab coat with tight-fitting cuffs. c. Respiratory Protection: For handling the solid

powder outside of a glovebox, a particulate filter respirator adapted to the airborne

concentration is required.[4] d. Eye Protection: Wear chemical safety goggles or a face

shield. Standard safety glasses are insufficient.[7] e. Outer Gloves: Don a pair of appropriate

chemical-resistant gloves (e.g., butyl rubber) over the inner gloves and the cuffs of the lab

coat.

Doffing Sequence (to prevent self-contamination): a. Outer Gloves: Remove and discard

outer gloves without touching the inner gloves. b. Lab Coat: Remove the lab coat, turning it

inside out, and place it in a designated receptacle. c. Eye Protection: Remove eye

protection. d. Inner Gloves: Remove and discard inner gloves. e. Hand Hygiene: Immediately

wash hands thoroughly with soap and water.

Storage and Segregation
Store 3,5-Dichloronitrobenzene in a tightly closed, clearly labeled container in a cool, dry,

well-ventilated area.[8] Crucially, it must be segregated from incompatible materials, specifically

strong oxidizing agents and strong bases, to prevent dangerous reactions.[3][4]
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Emergency Procedures
Rapid and correct response to an exposure or spill is critical.

First-Aid Measures
Exposure Route First-Aid Protocol Rationale & Citation

Skin Contact

Immediately wash the affected

area with plenty of soap and

water. Remove contaminated

clothing and wash it before

reuse. If irritation occurs, seek

medical attention.

To physically remove the

irritant from the skin surface.[7]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, removing contact

lenses if present and easy to

do. Continue rinsing. Seek

immediate medical attention.

To dilute and flush out the

irritant to prevent serious eye

damage.[7]

Inhalation

Move the person to fresh air

and keep them at rest in a

position comfortable for

breathing. If symptoms (like

coughing) develop or persist,

seek medical attention.

To remove the individual from

the contaminated atmosphere.

[4]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Call a

poison center or doctor for

treatment advice.

The compound is harmful if

swallowed; professional

medical advice is necessary.

Spill Management Protocol
The primary goals are to contain the spill, prevent environmental release, and protect

personnel.
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Evacuate & Secure: Evacuate non-essential personnel from the immediate area. Ensure

proper ventilation (fume hood).

Don PPE: Wear the full PPE ensemble as described in section 3.2.

Containment:

For solid spills, gently sweep the substance into a covered container.[4]

Crucially, moisten the material first, if appropriate, to prevent dusting. This directly

mitigates the inhalation risk from airborne particles.[4]

Decontamination: Clean the spill area with an appropriate solvent, followed by soap and

water.

Waste Disposal: All cleanup materials and contaminated PPE must be placed in a sealed,

labeled hazardous waste container for disposal according to local, regional, and national

regulations.[7]

Reporting: Report the incident to the appropriate safety officer.

Toxicological Data Summary
As previously stated, comprehensive toxicological data for 3,5-Dichloronitrobenzene is

lacking. The table below includes available information and data from related isomers to inform

a conservative risk assessment. The absence of data should not be interpreted as an absence

of hazard.
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Toxicological
Endpoint

Finding for 3,5-
Dichloronitrobenze
ne

Surrogate Data
from Isomers (e.g.,
2,5-DCNB)

Source

Acute Oral Toxicity
Harmful if swallowed

(GHS Category 4).

LD50 (Oral, Rat) =

1000 mg/kg; LD50

(Oral, Guinea Pig) =

800 mg/kg.

[5][9]

Acute Dermal Toxicity No data available.
LD50 (Dermal, Rat) >

2000 mg/kg.
[5][9]

Skin

Corrosion/Irritation
Causes skin irritation.

Not expected to be a

skin irritant in some

studies, but

classification stands.

[5][7]

Serious Eye

Damage/Irritation

Causes serious eye

irritation.

Confirmed eye irritant

in in-vitro and in-vivo

tests.

[5][7]

Genotoxicity No data available.

May have genotoxic

potential according to

in-vitro studies.

[5]

Carcinogenicity No data available.

The 2,5-isomer is

classified by IARC as

"Possibly carcinogenic

to humans" (Group

2B).

[5]

Reproductive/Develop

mental Toxicity

This product is not

expected to cause

reproductive or

developmental effects

based on limited data.

Testicular toxicity

observed in a 13-

week feeding study in

rats.

[5][7]

Specific Target Organ

Toxicity (Repeated

Exposure)

Health effects of

repeated exposure

have not been

Hepatotoxic (liver),

renal (kidney), and

hematological (blood)

[4][5]
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investigated

adequately.

effects observed in

animal studies.

Mechanism of Toxicity Not fully elucidated.

Isomers can cause

the formation of

methemoglobin,

leading to cyanosis.

Workflow for Initiating Work with 3,5-
Dichloronitrobenzene
This diagram outlines the mandatory workflow for any researcher beginning a project involving

this compound. It is a self-validating process to ensure all safety prerequisites are met.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b1666198?utm_src=pdf-body
https://www.benchchem.com/product/b1666198?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Experimental Safety Workflow

Project Proposal

Review this Safety Guide
& Compound SDS

Conduct Specific
Risk Assessment

Verify Engineering Controls
(e.g., Fume Hood Certification)

Confirm PPE Availability
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Approval from Safety Officer

Proceed with Experiment
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Caption: A mandatory, sequential workflow before starting experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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